Cas no 95212-17-2 (1H-Pyrrole-2,5-dione, 1-(2-bromoethyl)-)

• Product Name: 1H-Pyrrole-2,5-dione, 1-(2-bromoethyl)-
• CAS No: 95212-17-2
• MF: C₆H₆BrNO₂
• MW: 204.021340847015
• CID: 4350334
• PubChem ID: 20155101
• Update Time: 2025-10-28

1H-Pyrrole-2,5-dione, 1-(2-bromoethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione, 1-(2-bromoethyl)-
• 1-(2-Bromoethyl)-1H-pyrrole-2,5-dione
• MFCD30468745
• 95212-17-2
• F80832
• SCHEMBL4522343
• 1-(2-bromoethyl)pyrrole-2,5-dione

• Inchi： 1S/C6H6BrNO2/c7-3-4-8-5(9)1-2-6(8)10/h1-2H,3-4H2
• InChI Key： IGLSCNMIWMXHQB-UHFFFAOYSA-N
• SMILES： N1(CCBr)C(=O)C=CC1=O

Computed Properties

• Exact Mass: 202.95819Da
• Monoisotopic Mass: 202.95819Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Maleimides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Maleimides

Additional information on 1H-Pyrrole-2,5-dione, 1-(2-bromoethyl)-

Comprehensive Overview of 1H-Pyrrole-2,5-dione, 1-(2-bromoethyl)- (CAS No. 95212-17-2): Properties, Applications, and Industry Insights

1H-Pyrrole-2,5-dione, 1-(2-bromoethyl)-, identified by its CAS number 95212-17-2, is a specialized organic compound with significant relevance in synthetic chemistry and material science. This brominated derivative of maleimide is widely utilized as a versatile building block in the synthesis of polymers, pharmaceuticals, and advanced functional materials. Its unique molecular structure, featuring a reactive bromoethyl group, enables selective modifications, making it invaluable for crosslinking reactions and bioconjugation strategies.

In recent years, the demand for 1H-Pyrrole-2,5-dione derivatives has surged due to their role in developing high-performance adhesives, coatings, and biocompatible hydrogels. Researchers and industries frequently search for "maleimide-based crosslinkers" or "bromoethyl-pyrrole applications," reflecting growing interest in its utility for click chemistry and polymer functionalization. The compound’s compatibility with thiol-ene reactions further enhances its popularity in biomedical engineering and nanotechnology.

The synthesis of CAS 95212-17-2 typically involves the bromination of N-hydroxysuccinimide (NHS) esters or direct alkylation of maleimide precursors. Its chemical stability and solubility in polar solvents like DMF or acetonitrile facilitate its integration into multistep organic syntheses. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor for applications requiring precise stoichiometry.

From an industrial perspective, 1-(2-bromoethyl)-1H-pyrrole-2,5-dione is pivotal in designing self-healing materials and conductive polymers, addressing sustainability challenges in electronics and packaging. Searches for "eco-friendly polymer additives" or "smart material precursors" often highlight its potential. Additionally, its role in drug delivery systems—particularly in antibody-drug conjugates (ADCs)—has garnered attention, aligning with trends in targeted cancer therapies.

Regulatory and safety profiles of 95212-17-2 emphasize proper handling under standard laboratory protocols, though it is not classified under stringent hazardous categories. Environmental considerations, such as biodegradability and green chemistry alternatives, are increasingly shaping R&D discussions, as seen in queries like "sustainable maleimide derivatives."

In summary, 1H-Pyrrole-2,5-dione, 1-(2-bromoethyl)- stands at the intersection of innovation and practicality, driven by its adaptability across diverse scientific domains. Its evolving applications—from advanced material science to biopharmaceuticals—underscore its enduring value in both academic and industrial settings.